Cas no 1933602-07-3 (3-(1H-pyrrol-2-yl)butan-2-ol)

• Product Name: 3-(1H-pyrrol-2-yl)butan-2-ol
• CAS No: 1933602-07-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6048790
• PubChem ID: 130527529
• Update Time: 2025-10-30

3-(1H-pyrrol-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrrol-2-yl)butan-2-ol
• 1H-Pyrrole-2-ethanol, α,β-dimethyl-
• EN300-1636507
• 1933602-07-3

• Inchi： 1S/C8H13NO/c1-6(7(2)10)8-4-3-5-9-8/h3-7,9-10H,1-2H3
• InChI Key： ZEZJVLGTDZQJLD-UHFFFAOYSA-N
• SMILES： C(C1NC=CC=1)(C)C(O)C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 258.5±15.0 °C(Predicted)
• pka: 14.76±0.20(Predicted)

Additional information on 3-(1H-pyrrol-2-yl)butan-2-ol

3-(1H-pyrrol-2-yl)butan-2-ol: A Promising Compound in Biomedical Research

The compound 3-(1H-pyrrol-2-yl)butan-2-ol, with the CAS number 1933602-07-3, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for further exploration in biomedical research.

3-(1H-pyrrol-2-yl)butan-2-ol is a derivative of butanol, featuring a pyrrol ring fused to a butyl chain. This structural configuration allows for interactions with various biological targets, including ion channels and receptor proteins. The molecule’s ability to engage in hydrogen bonding and hydrophobic interactions contributes to its bioavailability and pharmacokinetic profile, which are critical factors in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(1H-pyrrol-2-yl)butan-2-ol, with methodologies such as catalytic asymmetric reactions and microwave-assisted protocols being widely adopted. These techniques not only enhance the yield but also reduce the environmental impact, aligning with the principles of green chemistry. The development of scalable synthesis routes is essential for transitioning this compound from laboratory research to industrial production.

One of the most notable applications of 3-(1H-pyrrol-2-yl)butan-2-ol lies in its potential as a therapeutic agent for neurological disorders. Preclinical studies have demonstrated its ability to modulate glutamate receptors, which are implicated in conditions such as epilepsy and neurodegenerative diseases. By selectively targeting these receptors, the compound may offer a novel approach to managing neuronal hyperexcitability.

In the context of anti-inflammatory research, 3-(1H-pyrrol-2-yl)butan-2-ol has shown promising results in inhibiting the activity of cyclooxygenase (COX) enzymes. This property positions it as a potential candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Ongoing clinical trials are evaluating its efficacy in chronic inflammatory conditions, such as rheumatoid arthritis.

The pharmacological profile of 3-(1H-pyrrol-2-yl)butan-2-ol is further enhanced by its low toxicity and favorable safety margins. In vitro assays have revealed minimal cytotoxicity towards normal cells, suggesting a high therapeutic index. This characteristic is particularly important for the development of safe and effective drugs, especially in chronic disease management.

Recent breakthroughs in computational modeling have facilitated the prediction of 3-(1H-pyrrol-2-yl)butan-2-ol's interactions with biological targets. Machine learning algorithms have been employed to optimize its molecular structure for enhanced binding affinity and selectivity. These computational tools are instrumental in accelerating the drug discovery process and reducing the reliance on traditional trial-and-error methods.

The compound's potential in cancer therapy is another area of active research. Studies have indicated that 3-(1H-pyrrol-2-yl)butan-2-ol may induce apoptosis in cancer cells by disrupting mitochondrial function. This mechanism of action is distinct from conventional chemotherapeutic agents, offering a new therapeutic avenue for patients with resistant tumors.

Advancements in drug delivery systems have also expanded the applications of 3-(1H-pyrrol-2-yl)butan-2-ol. Encapsulation techniques, such as liposomal delivery and nanoparticle formulations, have been explored to improve its solubility and targeted release. These innovations are critical for enhancing the compound's bioavailability and minimizing systemic side effects.

Collaborative efforts between academic institutions and pharmaceutical companies have led to the establishment of standardized protocols for the production and quality control of 3-(1H-pyrrol-2-yl)butan-2-ol. These protocols ensure consistency in batch production and compliance with regulatory requirements, which are essential for drug commercialization.

Emerging research is also investigating the role of 3-(1H-pyrrol-2-yl)butan-2-ol in metabolic disorders. Preliminary studies suggest that it may regulate glucose metabolism by modulating key enzymes in the glycolytic pathway. This finding opens new possibilities for its use in the treatment of diabetes and related metabolic syndromes.

The compound's versatility in targeting multiple biological pathways underscores its potential as a multifunctional therapeutic agent. Its ability to address a range of diseases, from neurodegenerative conditions to inflammatory disorders, highlights the importance of further research to fully harness its therapeutic potential.

As the field of biomedical research continues to evolve, compounds like 3-(1H-pyrrol-2-yl)butan-2-ol play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments. The integration of cutting-edge technologies, such as artificial intelligence and advanced analytical techniques, is expected to further refine its applications and expand its therapeutic scope.